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Compound of Interest

Compound Name: Bicyclo[4.1.0]heptan-2-one

Cat. No.: B1267762 Get Quote

The following provides essential safety and logistical information for the proper disposal of

Bicyclo[4.1.0]heptan-2-one, ensuring the safety of laboratory personnel and compliance with

environmental regulations. This guidance is intended for researchers, scientists, and drug

development professionals.

Quantitative Data Summary
Property Value Reference

CAS Number 5771-58-4 [1]

Linear Formula C7H10O

Note: Detailed quantitative data such as boiling point, melting point, flash point, and toxicity

were not available in the provided search results. Always refer to the specific Safety Data

Sheet (SDS) provided by the supplier for the most accurate and complete information.

Disposal Procedures
Proper disposal of Bicyclo[4.1.0]heptan-2-one is crucial to prevent environmental

contamination and ensure personnel safety. The following step-by-step procedures should be

followed:

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the

following PPE is worn:
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Gloves: Chemical-resistant gloves must be inspected prior to use. Use proper glove removal

technique to avoid skin contact.[2]

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

2. Spill Management: In the event of a spill, follow these procedures:

Ventilation: Ensure adequate ventilation in the area of the spill.

Containment: Prevent further leakage or spillage if it is safe to do so. Absorb the spill with

inert material such as vermiculite, dry sand, or earth.

Collection: Collect the absorbed material and place it into a suitable, closed container for

disposal.[3] Do not let the product enter drains.[2]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

3. Waste Collection and Storage:

Container: Use a dedicated, properly labeled, and sealed container for collecting

Bicyclo[4.1.0]heptan-2-one waste. The container should be kept tightly closed and stored

in a well-ventilated area.[3]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Bicyclo[4.1.0]heptan-2-one".

4. Disposal Method:

Professional Disposal Service: Contact a licensed professional waste disposal service to

dispose of this material.[2] Disposal should be carried out by a licensed contractor.

Incineration: A common method for disposal is to burn the chemical in a chemical incinerator

equipped with an afterburner and scrubber.[2]
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Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations. Do not dispose of with normal waste.[4]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of Bicyclo[4.1.0]heptan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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